Cas no 1266148-15-5 (1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine)

• Product Name: 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine
• CAS No: 1266148-15-5
• MF: C₁₁H₉F₆N
• MW: 269.186283826828
• MDL: MFCD18439289
• CID: 4566038
• PubChem ID: 83412572
• Update Time: 2025-05-21

1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 1-[3,5-bis(trifluoromethyl)phenyl]-
• 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopropanamine
• 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine

• MDL： MFCD18439289
• Inchi： 1S/C11H9F6N/c12-10(13,14)7-3-6(9(18)1-2-9)4-8(5-7)11(15,16)17/h3-5H,1-2,18H2
• InChI Key： XZVLPLYLRJJJFV-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine

1-3,5-Bis(trifluoromethyl)phenylcyclopropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1266148-15-5, commonly referred to as 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, which is known for its high ring strain and reactivity. The presence of two trifluoromethyl groups at the 3 and 5 positions of the phenyl ring further enhances its chemical uniqueness, making it a subject of interest for researchers exploring novel chemical entities.

Cyclopropane rings are inherently strained due to their 60-degree bond angles, which deviate significantly from the ideal tetrahedral geometry of sp³ hybridized carbons. This strain contributes to the reactivity of cyclopropane derivatives, making them valuable in various chemical transformations. The trifluoromethyl groups attached to the phenyl ring in this compound introduce electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its stability or reactivity under specific conditions.

Recent studies have highlighted the potential of 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine in drug discovery efforts. The combination of a cyclopropane ring and electron-withdrawing groups creates a molecule with unique pharmacokinetic properties, including improved bioavailability and target specificity. Researchers have explored its role as a building block in medicinal chemistry, where it can serve as a scaffold for constructing bioactive molecules with diverse therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding phenyl derivative. The introduction of trifluoromethyl groups is achieved through electrophilic substitution reactions, followed by cyclization to form the cyclopropane ring. Optimization of reaction conditions has been a focus area for chemists aiming to improve yield and purity while minimizing side reactions.

From an environmental standpoint, 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine exhibits moderate stability under standard storage conditions. Its degradation pathways are influenced by factors such as pH, temperature, and exposure to light or oxidizing agents. Understanding these factors is crucial for ensuring safe handling and disposal practices in industrial settings.

In terms of applications, this compound has shown promise in materials science as well. Its rigid structure and electron-withdrawing substituents make it a candidate for use in advanced materials such as polymers or liquid crystals. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored by researchers seeking to develop enantioselective processes for complex molecule construction.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine. Quantum mechanical calculations have revealed that the trifluoromethyl groups significantly alter the electron density distribution across the molecule, which could influence its interaction with biological targets or other chemical species.

In conclusion, 1-3,5-bis(trifluoromethyl)phenylcyclopropan-1-amine (CAS No. 1266148-15-5) stands out as a versatile compound with potential applications across multiple disciplines. Its unique combination of structural features makes it an intriguing subject for further research, particularly in areas such as drug discovery and materials science.